Cas no 1262009-18-6 ([1,1'-Biphenyl]-3,4'-dicarboxylic acid, 6-fluoro-2'-methoxy-, 3-methyl ester)

• Product Name: [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 6-fluoro-2'-methoxy-, 3-methyl ester
• CAS No: 1262009-18-6
• MF: C₁₆H₁₃FO₅
• MW: 304.269828557968
• MDL: MFCD18322106
• CID: 2769026
• Update Time: 2025-10-28

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 6-fluoro-2'-methoxy-, 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 6-fluoro-2'-methoxy-, 3-methyl ester

• MDL： MFCD18322106
• Inchi： 1S/C16H13FO5/c1-21-14-8-9(15(18)19)3-5-11(14)12-7-10(16(20)22-2)4-6-13(12)17/h3-8H,1-2H3,(H,18,19)
• InChI Key： XQKXBIDVASINRH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(O)=O)C=C2OC)=C(F)C=CC(C(OC)=O)=C1

Additional information on [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 6-fluoro-2'-methoxy-, 3-methyl ester

Recent Advances in the Study of [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 6-fluoro-2'-methoxy-, 3-methyl ester (CAS: 1262009-18-6)

The compound [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 6-fluoro-2'-methoxy-, 3-methyl ester (CAS: 1262009-18-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique structural features, including a fluorine substitution and methoxy group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of more complex molecules. Researchers have optimized synthetic routes to produce this compound with high yield and purity, which is critical for its application in drug discovery. The presence of the fluorine atom and methoxy group in the biphenyl framework has been found to enhance the compound's binding affinity to certain biological targets, making it a valuable candidate for further exploration.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on specific enzymes involved in inflammatory pathways. The results demonstrated significant activity, suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking studies revealed that the compound's unique structure allows it to interact with key residues in the active site of the target enzyme, providing insights into its mechanism of action.

Another noteworthy development is the exploration of this compound in the context of cancer research. Preliminary in vitro studies have shown that it exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to induce apoptosis in cancer cells while sparing normal cells has been a focal point of these investigations, highlighting its potential as a selective anticancer agent.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently working on structural modifications to improve these properties while retaining the compound's therapeutic efficacy.

In conclusion, [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 6-fluoro-2'-methoxy-, 3-methyl ester (CAS: 1262009-18-6) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Future studies will likely focus on optimizing its pharmacological profile and exploring its potential in combination therapies.